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Compound of Interest

Compound Name:
3-Fluoro-2-

methylbenzenesulfonamide

CAS No.: 1032507-33-7

Cat. No.: B2902743

Get Quote

CAS Number: 1032507-33-7 Molecular Formula: C

H

FNO

S Molecular Weight: 189.21 g/mol [1]

Abstract
3-Fluoro-2-methylbenzenesulfonamide is a specialized organofluorine scaffold used

primarily in fragment-based drug discovery (FBDD) and medicinal chemistry.[1] Characterized

by a dense substitution pattern on the phenyl ring, this compound offers a unique electronic

profile due to the orthogonal positioning of the electron-withdrawing fluorine atom and the

electron-donating methyl group relative to the sulfonamide moiety.[1] This guide details its

chemical structure, synthetic pathways, spectroscopic signatures, and utility as a

pharmacophore in the development of carbonic anhydrase inhibitors and kinase modulators.
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Molecular Architecture & Physicochemical
Properties
Structural Analysis
The core of 3-Fluoro-2-methylbenzenesulfonamide consists of a benzene ring trisubstituted

at the 1, 2, and 3 positions.[1]

Position 1 (Sulfonamide): The primary sulfonamide group (

) acts as a critical hydrogen bond donor/acceptor and a zinc-binding group (ZBG) in
metalloenzyme targets.[1]

Position 2 (Methyl): The ortho-methyl group introduces steric bulk, restricting rotation around

the C1-S bond and potentially locking the molecule into a bioactive conformation.[1] It also

increases lipophilicity (

).

Position 3 (Fluoro): The meta-fluorine atom exerts a strong inductive electron-withdrawing

effect (-I), modulating the pKa of the sulfonamide nitrogen and increasing metabolic stability

by blocking the C3 position from oxidation.[1]

Key Properties Table
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Property Value Note

CAS Number 1032507-33-7
Unique identifier for the

specific isomer.[1]

Molecular Weight 189.21 g/mol
Ideal for Fragment-Based Drug

Discovery (Rule of 3).[1]

Appearance Crystalline Solid
Typically off-white to pale

yellow.[1][2]

Calculated LogP ~1.1 - 1.4
Moderate lipophilicity, good

membrane permeability.[1]

H-Bond Donors
1 (

)

Two protons available for

interaction.[1]

H-Bond Acceptors
2 (

)
Sulfonyl oxygens.[1]

Rotatable Bonds 1 C(Ar)-S bond.[1][2]

Synthetic Pathways & Manufacturing
The synthesis of 3-Fluoro-2-methylbenzenesulfonamide generally proceeds through the

activation of the corresponding aniline or toluene derivative.[1] The most robust laboratory-

scale method involves the conversion of 3-fluoro-2-methylaniline to its sulfonyl chloride,

followed by amination.[1]

Primary Synthetic Route (Diazotization-
Chlorosulfonation)
This pathway ensures regioselectivity, utilizing the amino group of the precursor to direct the

sulfonyl group placement.[1][2]

Protocol:

Diazotization: 3-Fluoro-2-methylaniline is treated with sodium nitrite (
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) in concentrated hydrochloric acid (HCl) at 0°C to form the diazonium salt.[1]

Meerwein Sulfonylation: The diazonium species reacts with sulfur dioxide (

) in the presence of a copper(II) catalyst (e.g.,

) and acetic acid to yield 3-Fluoro-2-methylbenzenesulfonyl chloride.[1]

Amination: The sulfonyl chloride intermediate is treated with aqueous ammonia (

) or ammonia gas in an inert solvent (THF or DCM) to yield the final sulfonamide.[2]

Synthetic Workflow Diagram

3-Fluoro-2-methylaniline
(Precursor)

Diazonium Salt
(Intermediate)

NaNO2, HCl, 0°C Sulfonyl Chloride
(CAS: 875166-92-0)

SO2, CuCl2, AcOH 3-Fluoro-2-methyl-
benzenesulfonamide

NH3 (aq/gas), THF

Click to download full resolution via product page

Figure 1: Step-wise synthesis from aniline precursor via Meerwein sulfonylation.

Spectroscopic Characterization
Researchers identifying this compound should look for specific signals arising from the

asymmetric substitution pattern.

Nuclear Magnetic Resonance (NMR)
H NMR (400 MHz, DMSO-

):

7.20 - 7.60 ppm: Multiplet corresponding to the 3 aromatic protons.[1] The proton at C4
(adjacent to F) will show splitting due to H-F coupling (

Hz).

7.40 ppm (broad s, 2H): Sulfonamide

protons. Exchangeable with
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.

2.30 - 2.40 ppm (d, 3H): Methyl group protons.[1] The doublet arises from long-range
coupling with the fluorine atom (

Hz).[1]

F NMR:

Single peak typically around -110 to -120 ppm, characteristic of an aromatic fluorine atom

in a crowded environment.[1]

Mass Spectrometry (MS)
Ionization Mode: Electrospray Ionization (ESI) is preferred.[1]

Positive Mode (

):

peak at 190.2 m/z.[1]

Negative Mode (

):

peak at 188.2 m/z (highly characteristic due to the acidic sulfonamide proton).[1]

Medicinal Chemistry Utility
Fragment-Based Drug Discovery (FBDD)
With a molecular weight < 200 Da, this compound is an ideal "fragment."[1][2] It serves as a

probe to identify binding pockets in proteins.[2] The sulfonamide group acts as a primary

anchor, while the fluoro-methyl motif probes hydrophobic and electrostatic pockets adjacent to

the binding site.[1]

Carbonic Anhydrase (CA) Inhibition
Primary sulfonamides are classical inhibitors of Carbonic Anhydrase enzymes.[2][3] The
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moiety binds to the catalytic Zinc (

) ion within the enzyme's active site.

Mechanism: The deprotonated sulfonamide nitrogen coordinates with

, displacing a water molecule/hydroxide ion and blocking the catalytic hydration of

.[2]

Selectivity: The 3-F, 2-Me substitution pattern modulates the shape of the inhibitor, potentially

offering selectivity for specific isoforms (e.g., tumor-associated CA IX/XII vs. cytosolic CA

I/II).[1]

Kinase Inhibition Scaffold
This structure is frequently utilized as a "warhead" or hinge-binding region in kinase inhibitors.

[1][2] The sulfonamide oxygens can accept hydrogen bonds from the kinase hinge region, while

the aromatic ring participates in

-stacking interactions.[1]

Safety & Handling
While less reactive than its sulfonyl chloride precursor, 3-Fluoro-2-
methylbenzenesulfonamide requires standard laboratory safety protocols.[1]

GHS Classification:

Skin Irritation: Category 2 (Causes skin irritation).[1][2][4]

Eye Irritation: Category 2A (Causes serious eye irritation).[1][2]

STOT-SE: Category 3 (May cause respiratory irritation).[1]

Handling: Use in a fume hood to avoid inhalation of dust.[1] Wear nitrile gloves and safety

goggles.

Storage: Store in a cool, dry place. Keep container tightly closed to prevent moisture

absorption.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. bocsci.com [bocsci.com]

2. sigmaaldrich.com [sigmaaldrich.com]

3. pdf.benchchem.com [pdf.benchchem.com]

4. fishersci.com [fishersci.com]

To cite this document: BenchChem. [3-Fluoro-2-methylbenzenesulfonamide: Structural
Architecture and Synthetic Utility]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2902743/docs#3-fluoro-2-
methylbenzenesulfonamide-structural-architecture-and-synthetic-utility]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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